Cas no 1170431-91-0 (5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride)

• Product name: 5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride
• CAS No: 1170431-91-0
• MF: C₉H₁₂Cl₂N₂OS
• MW: 267.175378799438
• MDL: MFCD08448143
• CID: 4682879

5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(2-methyl-1,3-thiazol-4-yl)-2-furyl]methylamine dihydrochloride
• [5-(2-methyl-1,3-thiazol-4-yl)furan-2-yl]methanamine dihydrochloride
• NE49025
• (5-(2-methylthiazol-4-yl)furan-2-yl)methanamine dihydrochloride
• 5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride

• MDL： MFCD08448143
• Inchi： 1S/C9H10N2OS.2ClH/c1-6-11-8(5-13-6)9-3-2-7(4-10)12-9;;/h2-3,5H,4,10H2,1H3;2*1H
• InChI Key： ONVWXXUHLSIWEF-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C(C)=NC(=C1)C1=CC=C(CN)O1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Topological Polar Surface Area: 80.3

Experimental Properties

• Melting Point: 258-260 °C

5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride

5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride: A Comprehensive Overview

5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride, with the CAS number 1170431-91-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science.

The molecular structure of this compound is characterized by a furan ring substituted at the 2-position with a methanamine group, which is further connected to a 2-methylthiazole moiety. The presence of both heterocyclic rings—the furan and thiazole—contributes to its intriguing electronic properties and reactivity. The dihydrochloride salt form suggests that this compound exists in its protonated state, which may influence its solubility and stability under different conditions.

Recent studies have highlighted the potential of 5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride as a building block for the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics, anticancer agents, and neuroprotective drugs. The thiazole ring, in particular, has been associated with antimicrobial activity, making this compound a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired yield. Optimization studies have shown that reaction conditions, such as temperature and pH, play a critical role in determining the efficiency of the synthesis process.

The application of 5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the conjugation between the furan and thiazole rings enhances the compound's ability to act as an electron donor or acceptor, depending on the reaction environment.

In conclusion, 5-(2-Methyl-1,3-thiazol-4-yl)furan-2-ylmethanamine Dihydrochloride is a versatile compound with a wide range of potential applications. Its unique chemical structure, combined with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to uncover new properties and uses for this compound, its significance in the chemical sciences is expected to grow further.